Cas no 1172489-55-2 (N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]-2-oxo-2H-chromene-3-carboxamide)

N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]-2-oxo-2H-chromene-3-carboxamide structure

1172489-55-2 structure

Product Name:N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]-2-oxo-2H-chromene-3-carboxamide

CAS No:1172489-55-2

MF:C₁₈H₉F₂N₃O₄

MW:369.278570890427

CID:5855782

PubChem ID:43972115

Update Time:2024-01-16

N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide
- 2H-1-Benzopyran-3-carboxamide, N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]-2-oxo-
- N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]-2-oxo-2H-chromene-3-carboxamide
- AKOS024608161
- 1172489-55-2
- N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]-2-oxochromene-3-carboxamide
- F1374-1934
- Inchi： 1S/C18H9F2N3O4/c19-10-5-6-11(13(20)8-10)16-22-23-18(27-16)21-15(24)12-7-9-3-1-2-4-14(9)26-17(12)25/h1-8H,(H,21,23,24)
- InChI Key： KVYLBAMSWMHUKE-UHFFFAOYSA-N
- SMILES： C1(=O)OC2=CC=CC=C2C=C1C(NC1=NN=C(C2=CC=C(F)C=C2F)O1)=O

Computed Properties

Exact Mass: 369.056
Monoisotopic Mass: 369.056
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 27
Rotatable Bond Count: 3
Complexity: 632
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 94.3A^2
XLogP3: 3

Experimental Properties

Density: 1.560±0.06 g/cm3(Predicted)
pka: 8.84±0.20(Predicted)

N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]-2-oxo-2H-chromene-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1374-1934-2μmol	N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]-2-oxo-2H-chromene-3-carboxamide	1172489-55-2	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1374-1934-5μmol	N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]-2-oxo-2H-chromene-3-carboxamide	1172489-55-2	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1374-1934-10μmol	N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]-2-oxo-2H-chromene-3-carboxamide	1172489-55-2	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1374-1934-20μmol	N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]-2-oxo-2H-chromene-3-carboxamide	1172489-55-2	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1374-1934-1mg	N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]-2-oxo-2H-chromene-3-carboxamide	1172489-55-2	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1374-1934-2mg	N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]-2-oxo-2H-chromene-3-carboxamide	1172489-55-2	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1374-1934-3mg	N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]-2-oxo-2H-chromene-3-carboxamide	1172489-55-2	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1374-1934-4mg	N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]-2-oxo-2H-chromene-3-carboxamide	1172489-55-2	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1374-1934-5mg	N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]-2-oxo-2H-chromene-3-carboxamide	1172489-55-2	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1374-1934-10mg	N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]-2-oxo-2H-chromene-3-carboxamide	1172489-55-2	90%+	10mg	$79.0	2023-05-17